Cas no 1261365-87-0 (5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate)

• Product Name: 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate
• CAS No: 1261365-87-0
• MF: C₆H₂ClF₃INO₃S
• MW: 387.502662181854
• MDL: MFCD18374110
• CID: 1068471
• PubChem ID: 50989401
• Update Time: 2025-06-07

5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate
• 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate, AldrichCPR
• DTXSID001147520
• Methanesulfonic acid, 1,1,1-trifluoro-, 5-chloro-3-iodo-2-pyridinyl ester
• MFCD18374110
• (5-chloro-3-iodopyridin-2-yl) trifluoromethanesulfonate
• 1261365-87-0
• AKOS015853005
• 5-Chloro-3-iodopyridin-2-yltrifluoromethanesulfonate
• CS-0443504

• MDL： MFCD18374110
• Inchi： 1S/C6H2ClF3INO3S/c7-3-1-4(11)5(12-2-3)15-16(13,14)6(8,9)10/h1-2H
• InChI Key： IRCLLYHKRRFPRN-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1OS(C(F)(F)F)(=O)=O)Cl

Computed Properties

• Exact Mass: 386.84400
• Monoisotopic Mass: 386.84407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.64000
• LogP: 3.64880

Additional information on 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate

5-Chloro-3-iodopyridin-2-yl Trifluoromethanesulfonate (CAS No. 1261365-87-0): An Overview

5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate (CAS No. 1261365-87-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as a triflate, is a valuable building block for the synthesis of complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

The structure of 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate features a pyridine ring substituted with a chlorine atom at the 5-position, an iodine atom at the 3-position, and a trifluoromethanesulfonyl group at the 2-position. The presence of these functional groups imparts unique reactivity and selectivity properties, making it an ideal candidate for various synthetic transformations.

In recent years, the use of triflates in cross-coupling reactions has become increasingly prevalent. These reactions are essential in the formation of carbon-carbon bonds, which are crucial for the synthesis of complex organic molecules. The iodine substituent in 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate makes it particularly suitable for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in the pharmaceutical industry to synthesize drug candidates with high efficiency and selectivity.

The chlorine atom in 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate can also be exploited for further functionalization. For instance, nucleophilic substitution reactions can be employed to introduce a variety of substituents at the 5-position, thereby expanding the range of possible derivatives. This flexibility is highly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity and pharmacological properties.

The trifluoromethanesulfonyl group in 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate is known for its excellent leaving group ability. This property makes it an excellent substrate for nucleophilic substitution reactions, such as SNAr (nucleophilic aromatic substitution) and SN2 (nucleophilic substitution bimolecular) reactions. These reactions are fundamental in organic synthesis and are often used to introduce polar or non-polar functionalities into molecules.

Beyond its synthetic utility, 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate has shown promise in various biological applications. Pyridine derivatives are known to exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. The presence of halogen substituents, such as chlorine and iodine, can enhance these activities by modulating interactions with biological targets.

In the context of medicinal chemistry, the ability to fine-tune the electronic and steric properties of molecules through functional group manipulation is crucial. The diverse reactivity profiles of 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate make it an attractive starting material for the synthesis of lead compounds with optimized pharmacological profiles. Recent studies have demonstrated its utility in the development of novel inhibitors targeting specific enzymes or receptors involved in disease pathways.

The environmental impact of chemical compounds is also an important consideration in their development and application. Research has shown that 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate can be synthesized using environmentally friendly methods, such as catalytic processes that minimize waste generation and energy consumption. This aligns with the growing trend towards green chemistry practices in both academic and industrial settings.

In conclusion, 5-Chloro-3-iodopyridin-2-yl trifluoromethanesulfonate (CAS No. 1261365-87-0) is a highly versatile compound with significant potential in organic synthesis and medicinal chemistry. Its unique structural features enable a wide range of synthetic transformations and biological applications, making it an indispensable tool for researchers and chemists working on the development of new drugs and materials.